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Cat. No.: B173241 Get Quote

A Comparative Meta-Analysis of N-Methylindan-2-amine Hydrochloride

This guide provides a detailed comparison of N-Methylindan-2-amine hydrochloride (NM-2-

AI), a rigid analogue of methamphetamine, with its parent compound 2-aminoindane (2-AI) and

other related psychoactive substances. The information is intended for researchers, scientists,

and drug development professionals, summarizing key research findings to facilitate further

investigation.

Mechanism of Action
N-Methylindan-2-amine (NM-2-AI) is a stimulant of the 2-aminoindane class. Pharmacological

studies reveal that it functions as a highly selective norepinephrine releasing agent and

reuptake inhibitor[1]. Unlike many other phenethylamine derivatives, it does not induce the

release of dopamine or serotonin, even at high concentrations[1]. Its primary active metabolite

in mice has been identified as 2-aminoindane (2-AI)[2][3][4]. The parent compound, 2-AI, is a

monoamine releasing agent with selectivity for the norepinephrine transporter (NET) and the

dopamine transporter (DAT)[5]. Other derivatives, such as 5,6-methylenedioxy-2-aminoindane

(MDAI), exhibit more pronounced serotonin-releasing properties, similar to MDMA[2].

Comparative Pharmacological Data
The following tables summarize the in vitro pharmacological data for NM-2-AI and its relevant

alternatives. This data highlights the differences in affinity and efficacy at key monoamine
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transporters.

Monoamine Transporter Release Activity
This table compares the potency of each compound to induce the release of monoamines from

presynaptic terminals. Potency is expressed as the half-maximal effective concentration (EC₅₀).

Compound
NET Release
EC₅₀ (nM)

DAT Release
EC₅₀ (nM)

SERT Release
EC₅₀ (nM)

Reference

N-Methylindan-2-

amine (NM-2-AI)
Releaser

No Release

(<100 µM)

No Release

(<100 µM)
[1]

2-Aminoindane

(2-AI)
86 439 >10,000 [5]

MDAI 117 1,334 114 [5]

Monoamine Transporter and Receptor Binding Affinity
This table presents the binding affinities (IC₅₀ or Kᵢ) of NM-2-AI for various transporters and

receptors. Lower values indicate a higher affinity.

Compound Target
Affinity Value
(µM)

Affinity Type Reference

N-Methylindan-2-

amine (NM-2-AI)

Norepinephrine

Transporter

(NET)

2.4 IC₅₀ [1]

TAAR1 3.3 EC₅₀ [1]

Alpha-2A

Adrenergic

Receptor

0.49 Kᵢ [1]

5-HT1A Receptor 3.6 Kᵢ [1]

5-HT2A Receptor 5.4 Kᵢ [1]
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In Vivo Effects of N-Methylindan-2-amine (NM-2-AI)
A study in mice investigated the acute behavioral and physiological effects of NM-2-AI

administered intraperitoneally (i.p.). The findings suggest dose-dependent effects on

sensorimotor and physiological functions, with less intensity compared to classic stimulants[2]

[3][4].

Dose Range (i.p.) Observed Effects in Mice Reference

1-100 mg/kg
Induces variations in core body

temperature.[2][4]
[2][4]

10-100 mg/kg

Significantly reduces visual

object and placing responses.

[2]

[2]

1-100 mg/kg

Impairs spontaneous and

stimulated motor activity,

reduces skeletal muscle

strength (grip test), and

increases mechanical

analgesia (tail pinch test).[2][4]

[2][4]

1-30 mg/kg

Impairs sensorimotor gating

ability (prepulse inhibition test),

suggesting mild hallucinogenic

potential.[2][4]

[2][4]

Experimental Protocols
In Vitro Monoamine Release Assay (for 2-AI and MDAI)

Objective: To determine the potency of test compounds to induce the release of radiolabeled

monoamines from rat brain synaptosomes.

Methodology:

Synaptosomes are prepared from rat brain tissue.
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They are preloaded with a radiolabeled substrate, such as [³H]MPP⁺ for DAT and NET, or

[³H]5-HT for SERT.

The preloaded synaptosomes are then exposed to various concentrations of the test

compounds (e.g., 2-AI, MDAI).

The amount of radioactivity released into the supernatant is measured using liquid

scintillation counting.

Dose-response curves are generated, and EC₅₀ values are calculated to determine the

potency of the compounds as releasers.[5]

In Vivo Behavioral Assessment in Mice (for NM-2-AI)
Objective: To evaluate the acute pharmaco-toxicological effects of NM-2-AI.

Animals: Male CD-1 mice.

Drug Administration: NM-2-AI hydrochloride dissolved in saline was administered via

intraperitoneal (i.p.) injection at doses of 1, 10, 30, and 100 mg/kg.[2][3][4]

Tests Performed:

Visual Responses: Visual placing and object recognition tests were conducted to assess

sensory function.[2]

Core Body Temperature: Rectal temperature was measured at various time points post-

injection.[2][4]

Motor Function: Spontaneous mobility, rotarod performance (time on rod), and grip

strength were evaluated.[2][4]

Nociception: The tail pinch test was used to assess analgesic effects.[2][4]

Sensorimotor Gating: A startle and prepulse inhibition (PPI) test was used to assess

potential hallucinogenic effects.[2][4]
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Caption: Proposed mechanism of NM-2-AI at a noradrenergic synapse.

Experimental Workflow for In Vivo Behavioral
Assessment
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Behavioral & Physiological Tests

Start: Acclimatize Mice
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Nociception
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(PPI Test)
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End: Determine Dose-Response Effects
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Caption: Workflow for assessing the in vivo effects of NM-2-AI in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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